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Compound of Interest

Compound Name: Ac-LEHD-PNA

Cat. No.: B15598428

Get Quote

For researchers, scientists, and drug development professionals, understanding the specificity

of caspase inhibitors is paramount. This guide provides an objective comparison of the cross-

reactivity profiles of two prominent caspase-9 inhibitors, Ac-LEHD-CHO and Z-LEHD-FMK,

supported by experimental data. It is important to note that Ac-LEHD-pNA, the subject of the

initial query, is a chromogenic substrate used to measure caspase-9 activity, not an inhibitor.

The tetrapeptide sequence Leu-Glu-His-Asp (LEHD) is the recognition motif for caspase-9, an

initiator caspase pivotal to the intrinsic apoptotic pathway.[1] While inhibitors incorporating this

sequence are designed to target caspase-9, their interaction with other caspases, known as

cross-reactivity, is a critical factor in their experimental and therapeutic application. This guide

delves into the selectivity of the reversible aldehyde inhibitor Ac-LEHD-CHO and the

irreversible fluoromethyl ketone inhibitor Z-LEHD-FMK.

Comparative Analysis of Inhibitor Selectivity
The inhibitory potential of Ac-LEHD-CHO and Z-LEHD-FMK against a panel of caspases has

been evaluated in various studies. The half-maximal inhibitory concentration (IC50) values,

which represent the concentration of an inhibitor required to reduce enzyme activity by 50%,

are summarized below. Lower IC50 values indicate greater potency.
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Caspase Ac-LEHD-CHO IC50 (nM)[2] Z-LEHD-FMK IC50 (µM)[3]

Caspase-1 15.0 >10

Caspase-3 ND >10

Caspase-4 81.7 ND

Caspase-5 21.3 >10

Caspase-6 ND >10

Caspase-7 ND >10

Caspase-8 3.82 0.07

Caspase-9 49.2 1.5

Caspase-10 40.4 3.59

Caspase-14 134 ND

ND: Not Determined

From the data, Z-LEHD-FMK demonstrates more potent inhibition of caspase-9 (IC50 = 1.5

µM) compared to Ac-LEHD-CHO (IC50 = 49.2 nM). However, it's crucial to note the different

units (µM vs. nM) and that the data is compiled from different studies, which may have used

varying assay conditions. Notably, both inhibitors exhibit off-target effects. Ac-LEHD-CHO

shows significant inhibition of caspase-8 (IC50 = 3.82 nM), even more potently than its

intended target in this particular study. Z-LEHD-FMK also displays considerable activity against

caspase-8 (IC50 = 0.07 µM) and caspase-10 (IC50 = 3.59 µM).[2][3] This cross-reactivity

underscores the importance of careful interpretation of experimental results when using these

inhibitors.

Experimental Protocols
The determination of inhibitor selectivity is performed using a colorimetric caspase activity

assay. The following is a detailed methodology for such an experiment.

Protocol: Colorimetric Caspase Inhibition Assay
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1. Reagent Preparation:

Lysis Buffer: 20 mM HEPES (pH 7.4), 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1%
CHAPS.
Assay Buffer: 20 mM HEPES (pH 7.4), 100 mM NaCl, 10 mM DTT.
Caspase Substrate: A 10 mM stock solution of the appropriate p-nitroaniline (pNA)
conjugated substrate (e.g., Ac-DEVD-pNA for caspase-3, Ac-IETD-pNA for caspase-8, Ac-
LEHD-pNA for caspase-9) in DMSO.
Caspase Inhibitor: A stock solution of the inhibitor (e.g., Ac-LEHD-CHO or Z-LEHD-FMK) in
DMSO. Prepare serial dilutions to obtain a range of concentrations.
Recombinant Caspases: Purified active forms of the caspases to be tested.

2. Assay Procedure:

In a 96-well microplate, add 2 µL of the serially diluted inhibitor or vehicle control (DMSO) to
the appropriate wells.
Add 88 µL of Assay Buffer containing the recombinant caspase to each well. The final
concentration of the caspase should be optimized for linear substrate cleavage over the
incubation period.
Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the
enzyme.
Initiate the reaction by adding 10 µL of the 2 mM caspase substrate working solution (diluted
from the 10 mM stock in Assay Buffer) to each well, resulting in a final substrate
concentration of 200 µM.
Incubate the plate at 37°C for 1-2 hours.
Measure the absorbance at 405 nm using a microplate reader. The absorbance is
proportional to the amount of pNA released by caspase activity.

3. Data Analysis:

Subtract the absorbance of the blank (no enzyme) from all readings.
Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle
control.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the
data using a sigmoidal dose-response curve to determine the IC50 value.
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To visualize the context of caspase-9 activity and the workflow for assessing inhibitor

specificity, the following diagrams are provided.
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Caption: Intrinsic apoptotic pathway initiated by caspase-9.
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Caption: Experimental workflow for assessing caspase inhibitor specificity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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